Cas no 1956331-06-8 (1-(3-Fluorophenyl)-3-oxocyclohexanecarbonitrile)
1956331-06-8 structure
Product Name:1-(3-Fluorophenyl)-3-oxocyclohexanecarbonitrile
CAS No:1956331-06-8
MF:C13H12FNO
MW:217.238886833191
CID:5744863
PubChem ID:118990080
Update Time:2023-11-11
1-(3-Fluorophenyl)-3-oxocyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1956331-06-8
- 1-(3-Fluorophenyl)-3-oxocyclohexanecarbonitrile
- Cyclohexanecarbonitrile, 1-(3-fluorophenyl)-3-oxo-
-
- Inchi: 1S/C13H12FNO/c14-11-4-1-3-10(7-11)13(9-15)6-2-5-12(16)8-13/h1,3-4,7H,2,5-6,8H2
- InChI Key: YIVDYVPKXVZJQE-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1(C#N)CC(CCC1)=O
Computed Properties
- Exact Mass: 217.090292168g/mol
- Monoisotopic Mass: 217.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 383.0±42.0 °C(Predicted)
1-(3-Fluorophenyl)-3-oxocyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12099900-1g |
1-(3-Fluorophenyl)-3-oxocyclohexanecarbonitrile |
1956331-06-8 | 97% | 1g |
$556 | 2024-07-24 |
1-(3-Fluorophenyl)-3-oxocyclohexanecarbonitrile Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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